tetrasodium [[[[5-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-sulphophenyl]amino]sulphonyl]-29H,3
tetrasodium [[[[5-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-sulphophenyl]amino]sulphonyl]-29H,3
Brand Name:
Vulcanchem
CAS No.:
12225-39-7
VCID:
VC0177039
InChI:
InChI=1S/C41H23ClN14O14S5.Cu.4Na/c42-39-53-40(43)55-41(54-39)44-16-1-10-30(75(68,69)70)29(11-16)56-71(57,58)17-2-6-21-25(12-17)35-46-31(21)45-32-22-7-3-19(73(62,63)64)14-27(22)37(47-32)52-38-28-15-20(74(65,66)67)5-9-24(28)34(51-38)50-36-26-13-18(72(59,60)61)4-8-23(26)33(48-35)49-36;;;;;/h1-15,56H,(H7-2,43,44,45,46,47,48,49,50,51,52,53,54,55,59,60,61,62,63,64,65,66,67,68,69,70);;;;;/q-2;+2;4*+1/p-4
SMILES:
C1=CC(=C(C=C1NC2=NC(=NC(=N2)N)Cl)NS(=O)(=O)C3=CC4=C(C=C3)C5=NC4=NC6=C7C=CC(=CC7=C([N-]6)N=C8C9=C(C=C(C=C9)S(=O)(=O)[O-])C(=N8)N=C1C2=C(C=CC(=C2)S(=O)(=O)[O-])C(=N5)[N-]1)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Cu+2]
Molecular Formula:
C41H19ClCuN14Na4O14S5
Molecular Weight:
1282.942
tetrasodium [[[[5-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-sulphophenyl]amino]sulphonyl]-29H,3
CAS No.: 12225-39-7
Main Products
VCID: VC0177039
Molecular Formula: C41H19ClCuN14Na4O14S5
Molecular Weight: 1282.942
![tetrasodium [[[[5-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-sulphophenyl]amino]sulphonyl]-29H,3 - 12225-39-7](/images/no_structure.jpg)
| CAS No. | 12225-39-7 |
|---|---|
| Product Name | tetrasodium [[[[5-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-sulphophenyl]amino]sulphonyl]-29H,3 |
| Molecular Formula | C41H19ClCuN14Na4O14S5 |
| Molecular Weight | 1282.942 |
| Standard InChI | InChI=1S/C41H23ClN14O14S5.Cu.4Na/c42-39-53-40(43)55-41(54-39)44-16-1-10-30(75(68,69)70)29(11-16)56-71(57,58)17-2-6-21-25(12-17)35-46-31(21)45-32-22-7-3-19(73(62,63)64)14-27(22)37(47-32)52-38-28-15-20(74(65,66)67)5-9-24(28)34(51-38)50-36-26-13-18(72(59,60)61)4-8-23(26)33(48-35)49-36;;;;;/h1-15,56H,(H7-2,43,44,45,46,47,48,49,50,51,52,53,54,55,59,60,61,62,63,64,65,66,67,68,69,70);;;;;/q-2;+2;4*+1/p-4 |
| Standard InChIKey | CYHBHJYHNLGHPZ-UHFFFAOYSA-J |
| SMILES | C1=CC(=C(C=C1NC2=NC(=NC(=N2)N)Cl)NS(=O)(=O)C3=CC4=C(C=C3)C5=NC4=NC6=C7C=CC(=CC7=C([N-]6)N=C8C9=C(C=C(C=C9)S(=O)(=O)[O-])C(=N8)N=C1C2=C(C=CC(=C2)S(=O)(=O)[O-])C(=N5)[N-]1)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Cu+2] |
| Last Modified | Aug 20 2021 |
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